N-{[4-allyl-5-({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]methyl}-3,4-dichlorobenzamide

• IUPAC Name: 3,4-dichloro-N-[[5-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C21H18Cl3N5O2S/c1-2-9-29-18(11-25-20(31)13-3-8-16(23)17(24)10-13)27-28-21(29)32-12-19(30)26-15-6-4-14(22)5-7-15/h2-8,10H,1,9,11-12H2,(H,25,31)(H,26,30)
• InChI Key: RRJALXFLICJREM-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Cl)CNC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C21H18Cl3N5O2S
• Molecular Weight: 510.8 g/mol

Description

The compound contains several functional groups including an allyl group, a triazole ring, a thioether, an amide, and multiple chloro-substituted phenyl rings. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While the exact synthesis of this compound is not available, compounds with similar structures are often synthesized through multi-step reactions involving nucleophilic substitution, condensation, and cyclization reactions.

Molecular Structure Analysis

The presence of the triazole ring, amide group, and chloro-substituted phenyl rings would contribute to the overall molecular structure. These groups can participate in various intermolecular interactions such as hydrogen bonding and pi-stacking, which could influence the compound’s conformation and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich triazole ring and the electron-withdrawing amide and chloro-substituted phenyl rings. These groups could potentially undergo various chemical reactions such as electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of multiple polar groups and aromatic rings could affect its solubility, stability, and reactivity.

Mechanism of Action

The biological activity of this compound would depend on its specific interactions with biological targets. Compounds with similar structures have shown a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical, chemical, and biological properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Compounds with similar structures have been the subject of ongoing research due to their diverse biological activities. Future research could involve further exploration of the compound’s biological activity, optimization of its synthesis, and investigation of its mechanism of action.